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Compound of Interest

Compound Name: Picloram triethylamine salt

Cat. No.: B15476889

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of a stock solution of
Picloram triethylamine salt, a synthetic auxin commonly used in plant biology research and
as a herbicide. The following application notes and protocols are intended to ensure accurate,
safe, and reproducible preparation of this solution for laboratory use.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Picloram triethylamine
salt is essential for its proper handling and use. Key data is summarized in the table below for

easy reference.
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Property Value Source
4-amino-3,5,6-
Chemical Name trichloropyridine-2-carboxylic [1]

acid;N,N-diethylethanamine

CAS Number 35832-11-2 [1]
Molecular Formula C12H1s8CIsN302 [1]
Molecular Weight 342.6 g/mol [1]

Varies; the parent compound,
Appearance Picloram, is a white powder or [2]

fine beige crystals.

Picloram salts are generally
water-soluble. Picloram itself
has limited water solubility

Solubility (430 mg/L at 25°C) but is [2][3]
soluble in organic solvents
such as acetone, ethanol, and
DMSO.

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution

This protocol details the steps for preparing a 10 mg/mL stock solution of Picloram
triethylamine salt. This concentration is a common starting point for further dilutions to
achieve desired working concentrations for various experimental assays.

Materials:
e Picloram triethylamine salt powder
¢ Dimethyl sulfoxide (DMSO) or Ethanol (95-100%)

o Sterile, deionized or distilled water
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 Sterile volumetric flask (e.g., 10 mL or 50 mL)

o Sterile graduated cylinders or pipettes

o Magnetic stirrer and stir bar

e Analytical balance

» Weighing paper or boat

e Spatula

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Procedure:

o Safety Precautions: Before handling Picloram triethylamine salt, consult the Safety Data
Sheet (SDS). Work in a well-ventilated area or a chemical fume hood. Wear appropriate
PPE, including safety goggles, gloves, and a lab coat.

o Calculation: Determine the required amount of Picloram triethylamine salt powder based
on the desired final concentration and volume of the stock solution. For example, to prepare
10 mL of a 10 mg/mL stock solution, you will need 100 mg of the compound.

o Weighing: Accurately weigh the calculated amount of Picloram triethylamine salt powder
using an analytical balance.

 Dissolution:
o Transfer the weighed powder to the volumetric flask.

o Add a small volume of a suitable solvent, such as DMSO or ethanol, to dissolve the
powder. For 100 mg of powder, start with 1-2 mL of solvent.

o Gently swirl the flask or use a magnetic stirrer on a low setting to aid dissolution. Ensure
the powder is completely dissolved before proceeding.

¢ Dilution:
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o Once the powder is fully dissolved, slowly add sterile, deionized or distilled water to the
flask, bringing the total volume up to the mark on the volumetric flask (e.g., 10 mL).

o Cap the flask and invert it several times to ensure the solution is homogeneous.

» Sterilization (Optional): If the stock solution is to be used in sterile applications such as plant
tissue culture, it should be filter-sterilized through a 0.22 um syringe filter into a sterile
container.

o Storage: Store the stock solution in a clearly labeled, airtight container at 2-8°C. Protect from
light. The stability of the stock solution under these conditions should be monitored, but it is
generally recommended to prepare fresh solutions for critical experiments.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Picloram
triethylamine salt stock solution.

Preparation Steps

Transfer to
1. Weigh Picloram | _volumetric flask 2. Add small volume 3. Ensure complete 4. Add water to . 6. Filter sterilize e
Triethylamine Salt of solvent (e.g., DMSO) dissolution final volume Eaoreuchl (if required) % SEREHETE

Click to download full resolution via product page

Workflow for Picloram triethylamine salt stock solution preparation.

Safety and Handling Precautions

Picloram triethylamine salt, like many chemical compounds, requires careful handling to
minimize risk to personnel and the environment.

e Personal Protective Equipment (PPE): Always wear safety glasses or goggles, chemical-
resistant gloves, and a lab coat when handling the powder or solutions.
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» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or aerosols.

e Spills: In case of a spill, contain the material and clean the area with an appropriate
absorbent material. Dispose of the waste in accordance with local, state, and federal
regulations.

o First Aid:

[e]

Eyes: In case of contact, immediately flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin: In case of contact, immediately flush skin with plenty of water. Remove contaminated
clothing and shoes. Get medical attention if irritation develops.

o Ingestion: If swallowed, do NOT induce vomiting. Call a physician or poison control center
immediately.

o Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.

» Disposal: Dispose of unused material and waste in accordance with institutional and
governmental regulations for chemical waste.

By adhering to these detailed protocols and safety guidelines, researchers can confidently and
safely prepare Picloram triethylamine salt stock solutions for their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Picloram Triethylamine Salt Stock
Solution: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15476889#how-to-prepare-a-stock-solution-of-
picloram-triethylamine-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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